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Compound of Interest

Compound Name: Calcium L-lactate hydrate

Cat. No.: B1469535

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stable
Calcium L-lactate hydrate solutions. It includes quantitative data on solubility, experimental
methodologies, and visual representations of key processes to aid in research, development,
and formulation activities.

Introduction

Calcium L-lactate, the calcium salt of L-lactic acid, is a widely utilized compound in the
pharmaceutical, food, and cosmetic industries.[1][2] It serves as a bioavailable source of
calcium for supplements and fortified foods and is also used as a texture enhancer and
stabilizer.[1][2] Calcium L-lactate exists in several hydration states, with the pentahydrate being
the most common form.[3][4] The preparation of stable aqueous solutions of Calcium L-lactate
is crucial for its various applications, requiring a thorough understanding of its solubility and the
factors that influence its stability in solution.

Quantitative Data: Solubility of Calcium L-lactate

The solubility of Calcium L-lactate is influenced by temperature, the isomeric form of the
lactate, and the presence of other solutes. The L-isomer is more soluble than the racemic DL-
form.[3] The following tables summarize the solubility of Calcium L-lactate pentahydrate in
water at various temperatures.
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Table 1: Solubility of Calcium L-lactate in Water

Temperature (°C) Solubility ( g/100 mL of water)
10 4.8[3]
20 5.8[3]
25 6.7[3]
30 8.5[3]

Table 2: Solubility of Calcium L-lactate Hydrates

Solubility ( g/100 g of

Hydrate Form Temperature (°C)
water)
Monohydrate, Trihydrate,
20 3.4[1]
Pentahydrate
Trihydrate and Pentahydrate 25 9[1]

Experimental Protocols

Protocol for Preparation of Calcium L-lactate

Pentahydrate Crystals

This protocol outlines the synthesis of Calcium L-lactate pentahydrate from L-lactic acid and a

calcium source, such as calcium carbonate or calcium hydroxide.[1][5]

Materials:

L-lactic acid solution (e.g., 80%)

Deionized water

Absolute ethanol

Calcium carbonate (CaCOs) or Calcium hydroxide (Ca(OH)2)
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 Activated carbon (for decolorization, optional)

Equipment:

Reaction vessel with stirring capability

Heating mantle or water bath

Filtration apparatus (e.g., Buchner funnel)

Crystallizer or beaker

Drying oven
Procedure:
e Reaction:

o Slowly add the L-lactic acid solution to a stirred suspension of calcium carbonate or
calcium hydroxide in deionized water. The molar ratio should be approximately 2:1 for
lactic acid to calcium carbonate/hydroxide.[5]

o Maintain the reaction temperature between 28-32°C.[5]
e Decolorization (Optional):

o Heat the resulting Calcium L-lactate solution to 70°C.

o Add a small amount of activated carbon and stir for 30 minutes to decolorize the solution.
e Filtration:

o Filter the hot solution to remove any unreacted starting materials and activated carbon.
o Concentration and Crystallization:

o Evaporate a portion of the water from the filtrate to concentrate the solution.
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o Cool the concentrated solution to room temperature or lower (e.g., 4°C) to induce
crystallization of Calcium L-lactate pentahydrate.

e Washing and Drying:
o Collect the crystals by filtration.
o Wash the crystals with a small amount of cold absolute ethanol to remove impurities.

o Dry the crystals in an oven at a temperature below 55°C to avoid dehydration of the
pentahydrate form.[1]

Protocol for Preparing a Stable Calcium L-lactate Oral
Solution

This protocol is adapted from a patented method for preparing a stable oral solution of Calcium
L-lactate.

Materials:

Calcium L-lactate

Citric acid

Xylitol

Sucralose

Deionized water

Equipment:

Beakers

Heating plate with stirring capability

Filtration apparatus

Volumetric flasks
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Procedure:
¢ Dissolution of Calcium Lactate:

o Heat a portion of the deionized water and dissolve the required amount of Calcium L-
lactate.

o Cool the solution and filter to remove any undissolved patrticles.
o Preparation of Sweetener Solution:

o In a separate beaker, dissolve xylitol in an appropriate amount of deionized water and filter
the solution.

e Mixing and pH Adjustment:
o Combine the Calcium L-lactate solution and the xylitol solution.
o Add sucralose and citric acid to the mixed solution and stir until fully dissolved.
o Adjust the pH of the solution to a range of 4.5-6.5.

» Final Volume Adjustment and Filtration:

o Transfer the solution to a volumetric flask and add deionized water to the final desired
volume.

o Stir the solution to ensure homogeneity, let it stand, and then filter the final solution.

Protocol for Preparing a Supersaturated Stable Calcium
L-lactate Solution with Sodium Gluconate

The addition of sodium D-gluconate can significantly increase the solubility of Calcium L-
lactate, leading to the formation of stable, supersaturated solutions.[6][7] This is due to the
formation of soluble complexes between calcium, lactate, and gluconate ions.[6]

Materials:
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e Calcium L-lactate pentahydrate
¢ Sodium D-gluconate
e Deionized water
Equipment:
» Beaker with magnetic stirrer
o Temperature-controlled water bath
Procedure:
e Prepare a Saturated Calcium L-lactate Solution:
o Add an excess of Calcium L-lactate pentahydrate to deionized water in a beaker.

o Stir the solution at a constant temperature (e.g., 25°C) for a sufficient time to ensure
saturation.

¢ Induce Supersaturation:

o While stirring the saturated Calcium L-lactate solution, slowly add solid sodium D-
gluconate. A gluconate to lactate ratio of around three has been shown to be effective.[6]

[7]

o Continue stirring until the sodium D-gluconate is completely dissolved. The solution will
become supersaturated with respect to calcium gluconate but will remain stable for an
extended period.[6]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for preparing Calcium L-lactate
solutions and the chemical interactions leading to the formation of stable, supersaturated
solutions.
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Caption: Experimental workflow for the synthesis of Calcium L-lactate pentahydrate.
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Caption: Formation of a stable, supersaturated solution with sodium gluconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

